Cas no 848366-28-9 (5-Bromo-3-chloro-2-methoxypyridine)

• Product Name: 5-Bromo-3-chloro-2-methoxypyridine
• CAS No: 848366-28-9
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD04972382
• CID: 68943
• PubChem ID: 40427004
• Update Time: 2025-08-02

5-Bromo-3-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-methoxypyridine
• 2-Methoxy-3-chloro-5-bromopyridine
• 5-Bromo-3-chloro-2-methoxy-pyridine
• 5-BROMO-3-CHLORO-2-METHOXYPYRIDINE,98
• Pyridine, 5-bromo-3-chloro-2-methoxy-
• PubChem1164
• XCHXNAQRMMXBGN-UHFFFAOYSA-N
• AB20950
• Pyridine,5-bromo-3-chloro-2-methoxy-
• LS00025
• AM62386
• BC002089
• 5-Bromo-3-chloro-2-methoxypyridine (ACI)
• AC-9443
• SCHEMBL322097
• J-517011
• DTXSID10654215
• 848366-28-9
• EN300-198072
• CS-W008534
• Z1269109728
• B5223
• AKOS015834219
• MFCD04972382
• AS-17754
• DB-004569
• SY030549

• MDL： MFCD04972382
• Inchi： 1S/C6H5BrClNO/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,1H3
• InChI Key： XCHXNAQRMMXBGN-UHFFFAOYSA-N
• SMILES： ClC1C(OC)=NC=C(Br)C=1

Computed Properties

• Exact Mass: 220.92400
• Monoisotopic Mass: 220.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.65
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 219.3℃ at 760 mmHg
• Flash Point: 219.3 °C at 760 mmHg
• Refractive Index: 1.56
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 22.12000
• LogP: 2.50610

5-Bromo-3-chloro-2-methoxypyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 5-Bromo-3-chloro-2-methoxypyridine

Comprehensive Overview of 5-Bromo-3-chloro-2-methoxypyridine (CAS No. 848366-28-9)

5-Bromo-3-chloro-2-methoxypyridine (CAS No. 848366-28-9) is a halogenated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents, serves as a crucial intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methoxy group at the 2-position, enhance its reactivity and make it a valuable building block in organic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 5-Bromo-3-chloro-2-methoxypyridine aligns with the surge in demand for novel therapeutic agents. Recent trends in AI-driven drug discovery and green chemistry have further highlighted its significance. For instance, computational models frequently analyze such compounds to predict their pharmacokinetic properties, addressing common search queries like "pyridine derivatives in drug design" or "halogenated pyridines applications". Additionally, its role in sustainable synthesis methods resonates with the global push for eco-friendly chemical processes.

From a synthetic perspective, 5-Bromo-3-chloro-2-methoxypyridine offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by organic chemists ("pyridine cross-coupling examples"). The compound's stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry, areas gaining traction in pharmaceutical R&D.

Analytical characterization of CAS No. 848366-28-9 typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity, addressing laboratory professionals' queries ("how to analyze halogenated pyridines"). Furthermore, its physicochemical properties—such as solubility in polar solvents and melting point—are critical for formulation scientists, a detail often explored in searches like "pyridine derivative solubility data".

In the context of intellectual property, patents involving 5-Bromo-3-chloro-2-methoxypyridine frequently emerge in filings related to anticancer and antiviral compounds. This aligns with the broader industry focus on precision medicine and targeted therapies, topics dominating scientific discourse. Its mention in patent literature often sparks queries such as "pyridine-based patents 2023" or "halogenated heterocycles in oncology", reflecting its relevance in innovation-driven sectors.

To conclude, 5-Bromo-3-chloro-2-methoxypyridine (CAS No. 848366-28-9) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span drug development, material science, and catalytic research, making it a compound of enduring interest. As the scientific community continues to explore sustainable synthetic routes and AI-augmented molecular design, this pyridine derivative will likely remain a cornerstone in cutting-edge research.